molecular formula C11H9NO4 B1501198 4-Hydroxy-5-methoxyquinoline-3-carboxylic acid CAS No. 873054-97-8

4-Hydroxy-5-methoxyquinoline-3-carboxylic acid

Cat. No.: B1501198
CAS No.: 873054-97-8
M. Wt: 219.19 g/mol
InChI Key: YIFBTIQJBJZJIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Hydroxy-5-methoxyquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C11H9NO4 and its molecular weight is 219.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

873054-97-8

Molecular Formula

C11H9NO4

Molecular Weight

219.19 g/mol

IUPAC Name

5-methoxy-4-oxo-1H-quinoline-3-carboxylic acid

InChI

InChI=1S/C11H9NO4/c1-16-8-4-2-3-7-9(8)10(13)6(5-12-7)11(14)15/h2-5H,1H3,(H,12,13)(H,14,15)

InChI Key

YIFBTIQJBJZJIO-UHFFFAOYSA-N

SMILES

COC1=CC=CC2=C1C(=O)C(=CN2)C(=O)O

Canonical SMILES

COC1=CC=CC2=C1C(=O)C(=CN2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester (1 g, 7.1 mmol) in 10% NaOH solution (50 mL) was heated to reflux overnight and then cooled to room temperature. The mixture was extracted with ether. The aqueous phase was separated and acidified with conc. HCl solution to pH 1-2. The resulting precipitate was collected by filtration to give 5-methoxy-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid (A-4) (530 mg, 52%). 1H NMR (DMSO) δ: 15.9 (s, 1H), 13.2 (br, 1H), 8.71 (s, 1H), 7.71 (t, J=8.1 Hz, 1H), 7.18 (d, J=8.4 Hz, 1H), 6.82 (d, J=8.4 Hz, 1H), 3.86 (s, 3H); ESI-MS 219.9 m/z (MH+).
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One

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